Cas no 97469-56-2 (Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester)
![Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester structure](https://www.kuujia.com/scimg/cas/97469-56-2x500.png)
97469-56-2 structure
Product name:Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester
Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester
- 1-[[ethoxy(phenyl)phosphoryl]methyl]-4-methylbenzene
- DTXSID50760243
- 97469-56-2
- Ethyl [(4-methylphenyl)methyl]phenylphosphinate
-
- Inchi: InChI=1S/C16H19O2P/c1-3-18-19(17,16-7-5-4-6-8-16)13-15-11-9-14(2)10-12-15/h4-12H,3,13H2,1-2H3
- InChI Key: IBLATXTUXQKLTO-UHFFFAOYSA-N
- SMILES: CCOP(=O)(CC1=CC=C(C=C1)C)C2=CC=CC=C2
Computed Properties
- Exact Mass: 274.11226684g/mol
- Monoisotopic Mass: 274.11226684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 36.11000
- LogP: 4.13510
Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester Related Literature
-
Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
-
Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
-
Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
97469-56-2 (Phosphinic acid, [(4-methylphenyl)methyl]phenyl-, ethyl ester) Related Products
- 309755-91-7((5Z)-3-(3-chlorophenyl)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one)
- 3213-79-4(N1,N2-Dimethylbenzene-1,2-diamine)
- 1189699-92-0(2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride)
- 1339378-90-3(1-Chloro-2,6,6-trimethylheptane)
- 2171891-19-1(1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid)
- 2138033-97-1(2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione hydrochloride)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 2229526-53-6(5-(2-methyloxiran-2-yl)-1-benzofuran)
- 7668-87-3(N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
